Cas no 521-74-4 (Broxyquinoline)

Broxyquinoline is a halogenated hydroxyquinoline derivative with notable antimicrobial and antiprotozoal properties. It is primarily utilized as an intestinal antiseptic, effective against a range of Gram-positive and Gram-negative bacteria, as well as certain protozoa. The compound's mechanism of action involves chelation of metal ions essential for microbial enzymatic processes, thereby inhibiting pathogen growth. Broxyquinoline is often formulated in combination with other agents to enhance its therapeutic efficacy. Its stability and low systemic absorption make it suitable for localized treatment of gastrointestinal infections. The product is characterized by its broad-spectrum activity and favorable safety profile when used as directed.
Broxyquinoline structure
Broxyquinoline structure
Product name:Broxyquinoline
CAS No:521-74-4
MF:C9H5Br2NO
MW:302.950100660324
MDL:MFCD00006785
CID:37988
PubChem ID:2453

Broxyquinoline Chemical and Physical Properties

Names and Identifiers

    • 5,7-Dibromoquinolin-8-ol
    • 5,7-Dibromo-8-quinolinol
    • Broxyquinoline~5,7-Dibromo-8-quinolinol
    • Broxyquinoline
    • Bromoxin~Broxyquinoline~5,7-Dibromo-8-quinolinol
    • 5,7-Dibromo-8-hydroxyquinoline
    • 5,7-Dibromooxine
    • Dibromohydroxyquinoline
    • Bromoxine
    • 5,7-dibromo-8-quinolino
    • brodiar
    • broxykinolin
    • colepur
    • 5,7-Dibromo-8-oxyquinoline
    • Probes1_000369
    • KBio1_000776
    • Paramiba
    • BDBM76301
    • HY-B1212
    • Broxiquinolina [INN-Spanish]
    • BROXYQUINOLINE [MI]
    • AMY18082
    • Broxyquinoline [INN:DCF]
    • DB13536
    • SCHEMBL115293
    • Pharmakon1600-01500623
    • Broxyquinoline (INN)
    • Tox21_111338
    • MLS002207288
    • D0208
    • EINECS 208-317-8
    • 5,7-Dibromo-oxine
    • Dibromoksin
    • Spectrum3_000575
    • 5,7-Dibromo-8-hydroxyquinoline, 98%
    • SW219614-1
    • KBio3_001490
    • NSC-1810
    • NSC757389
    • CHEBI:109543
    • NSC1810
    • AI3-19529
    • Dibromoxine
    • AB00052129_08
    • 5-21-03-00290 (Beilstein Handbook Reference)
    • AC-4821
    • UCB 5055
    • BSPBio_001990
    • Q4976946
    • MFCD00006785
    • AG-690/03055006
    • Broxyquinolinum [INN-Latin]
    • 8-Quinolinol,7-dibromo-
    • 5,7-dibromo-quinolin-8-ol
    • DTXCID7025849
    • Dibromoxyquinoline
    • Broxiquinolina
    • Spectrum5_001463
    • KBioGR_000913
    • Z104495270
    • Brossichinolina
    • Spectrum_000760
    • NINDS_000776
    • AS-58136
    • Intensopan
    • Fenilor
    • Starogyn
    • NCGC00094815-03
    • Broxyquinoline 100 microg/mL in Acetonitrile
    • IDI1_000776
    • Brossichinolina [DCIT]
    • Tox21_111338_1
    • A7662
    • SR-01000872768
    • 8-QUINOLINOL, 5,7-DIBROMO-
    • 521-74-4
    • NS00001604
    • KBio2_006376
    • BROXYQUINOLINE [INN]
    • BROXYQUINOLINE [WHO-DD]
    • SPBio_000908
    • DivK1c_000776
    • s4195
    • AB00052129_07
    • AC7858
    • HMS3652L09
    • EN300-21309
    • UNII-UK4C618C8T
    • CHEMBL223448
    • Oprea1_209922
    • Starogyn (TN)
    • Broxyquinolin
    • KBioSS_001240
    • 5,7-bis(bromanyl)quinolin-8-ol
    • NCGC00094815-02
    • Spectrum4_000387
    • Broxiquinoline
    • NSC-757389
    • CS-4839
    • Broxyquinolinum
    • SY036132
    • cid_2453
    • KBio2_003808
    • NCIOpen2_009022
    • HMS502G18
    • AKOS005489208
    • KBio2_001240
    • HMS1921K19
    • Dibromoxin
    • Broxichinolinum
    • NSC 1810
    • CCG-40333
    • SMR000054336
    • SPECTRUM1500623
    • Colipar
    • BRN 0153624
    • Probes2_000040
    • DTXSID9045849
    • NCGC00094815-01
    • AKOS000119895
    • CAS-521-74-4
    • AB00052129-04
    • SR-01000872768-1
    • BROXYQUINOLINE [MART.]
    • W-105847
    • UK4C618C8T
    • D07109
    • Dibromoquin
    • Spectrum2_000944
    • FT-0619840
    • NCGC00094815-05
    • SBI-0051561.P002
    • Paramibe
    • STK563617
    • Broxyquinolinum (INN-Latin)
    • 5,7-dibromoquinolinium-8-olate
    • 5, 7-Dibromo-8-quinolinol
    • BROXYQUINOLINE (MART.)
    • broxichinolina
    • quinoline, 5,7-dibromo-8-hydroxy-
    • A07AX01
    • BRD-K23301018-001-10-9
    • G01AC06
    • Broxiquinolina (INN-Spanish)
    • BRD-K23301018-001-11-7
    • BRD-K23301018-001-09-1
    • 5, 7-Dibromoquinolin-8-ol
    • P01AA01
    • ALBB-037230
    • STK252144
    • 208-317-8
    • FD40739
    • MDL: MFCD00006785
    • Inchi: 1S/C9H5Br2NO/c10-6-4-7(11)9(13)8-5(6)2-1-3-12-8/h1-4,13H
    • InChI Key: ZDASUJMDVPTNTF-UHFFFAOYSA-N
    • SMILES: OC1=C2N=CC=CC2=C(Br)C=C1Br
    • BRN: 153624

Computed Properties

  • Exact Mass: 300.87400
  • Monoisotopic Mass: 300.874
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 33.1A^2
  • Tautomer Count: 2
  • XLogP3: 3.2

Experimental Properties

  • Color/Form: Shiny near white needle like crystals
  • Density: 2.189
  • Melting Point: 197.0 to 203.0 deg-C
  • Boiling Point: 363.74°C (rough estimate)
  • Flash Point: 177.9±26.5 °C
  • Refractive Index: 1.6400 (estimate)
  • PSA: 33.12000
  • LogP: 3.46540
  • Merck: 1453
  • Solubility: Soluble in concentrated mineral acid \ benzene \ ether and carbon disulfide, slightly soluble in ethanol, almost insoluble in water and dilute acid. It can sublimate
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C
  • Sensitiveness: Sensitive to light

Broxyquinoline Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • WGK Germany:2
  • Hazard Category Code: R36/37/38
  • Safety Instruction: S26-S36
  • FLUKA BRAND F CODES:8
  • RTECS:VC5300000
  • Hazardous Material Identification: Xi
  • Risk Phrases:R22
  • Safety Term:S22;S25
  • TSCA:Yes
  • Storage Condition:4°C, protect from light

Broxyquinoline Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Broxyquinoline Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-21309-0.1g
5,7-dibromoquinolin-8-ol
521-74-4 95.0%
0.1g
$19.0 2025-03-21
ChemScence
CS-4839-100mg
Broxyquinoline
521-74-4 99.93%
100mg
$60.0 2021-09-02
Ambeed
A123508-5g
5,7-Dibromoquinolin-8-ol
521-74-4 98%
5g
$15.0 2023-02-28
Enamine
EN300-21309-100.0g
5,7-dibromoquinolin-8-ol
521-74-4 95.0%
100.0g
$693.0 2025-03-21
Fluorochem
093555-10g
5,7-Dibromoquinolin-8-ol
521-74-4 95%
10g
£11.00 2022-03-01
Chemenu
CM144895-100g
5,7-Dibromoquinolin-8-ol
521-74-4 98%
100g
$258 2022-08-31
TRC
D426143-100mg
5,7-Dibromoquinolin-8-ol
521-74-4
100mg
$ 58.00 2023-09-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D123533-100g
Broxyquinoline
521-74-4 98%
100g
¥1189.90 2023-09-03
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T0701-1 mL * 10 mM (in DMSO)
Broxyquinoline
521-74-4 99.10%
1 mL * 10 mM (in DMSO)
¥385.00 2022-04-26
eNovation Chemicals LLC
D509638-25g
5,7-DibroMoquinolin-8-ol
521-74-4 97%
25g
$180 2024-05-24

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(CAS:521-74-4)Broxyquinoline
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Purity:99%
Quantity:100g
Price ($):210.0